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Compound of Interest

Compound Name: M410

Cat. No.: B1150112

MG-410: Fluorescent Magnetic Particle Powder

MG-410 is a powder concentrate used to prepare fluorescent inks for wet method magnetic
particle testing. It is used to detect surface and slightly subsurface discontinuities in metals.[1]

[2][3]

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment for handling MG-410 is
provided in the table below.
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Body Part PPE Item Specifications

Dust- or splash-proof chemical
Eyes/Face Safety Goggles safety goggles. A face shield is
also recommended.

) ) Nitrile or other chemically
Hands Chemical Resistant Gloves ) )
resistant gloves are suitable.

Wear suitable protective
Body Protective Clothing clothing to prevent skin
contact.

In case of insufficient
ventilation, use a suitable

Respiratory Respirator respirator. The selection must
be based on known or

anticipated exposure levels.

Operational Plan: Handling and Storage

Handling:
o Ventilation: Ensure good ventilation in the work area.

e Mixing: When preparing the suspension, add the MG-410 powder to the water or oil vehicle
and mix thoroughly for up to 15 minutes until fully dispersed.[4] If using a water bath, a
conditioning agent should be added first.[2][4]

o Application: The suspension can be applied by gently spraying or flooding the component
being tested.[2]

o Agitation: The suspension must be continuously agitated during use to ensure uniformity and
concentration, as the particles will settle out of suspension quickly.[2]

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the handling

area.

Storage:
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» Store in a cool, dry, well-ventilated area away from magnetizing equipment and heat
sources.[1]

o Keep containers tightly sealed when not in use.[1]

e Protect from sunlight.[1]

Disposal Plan

» Dispose of waste in accordance with local, regional, national, and international regulations.

e Do not allow the product to enter drains or waterways.

Workflow and Emergency Procedures
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Caption: Safe handling and emergency response workflow for MG-410.

LORD 410: Acrylic Adhesive

LORD 410 is a two-component acrylic adhesive used for bonding metals and engineered
plastics.[5] It is a flammable liquid and vapor.

Personal Protective Equipment (PPE)
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The following table summarizes the necessary PPE for handling LORD 410.

Body Part PPE Item Specifications

Approved safety glasses with
Eyes/Face Safety Glasses ] )

side shields.

_ Wear suitable chemical-

Hands Protective Gloves )

resistant gloves.

Wear appropriate protective
Body Protective Clothing clothing to prevent skin

contact.

Use an approved respirator if

i ] air contamination is above an

Respiratory Respirator

acceptable level. An organic

vapor filter is recommended.[5]

Operational Plan: Handling and Storage

Handling:

e Ventilation: Use in a well-ventilated area. Explosion-proof general and local exhaust
ventilation is required.[5]

e Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools.[5]
e Mixing: Mix the two components according to the manufacturer's instructions.
o Application: Apply the adhesive to the substrate and mate the parts within the working time.

o Curing: Allow the adhesive to cure as per the product datasheet. Handling strength is
typically achieved within 60-120 minutes at room temperature.[6]

o Hygiene: Avoid contact with skin and eyes. Wash thoroughly after handling.

Storage:
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» Store in a well-ventilated place, away from direct sunlight and heat sources.[7]
o Keep containers tightly closed.

o For maximum shelf life, store at temperatures between 4°C and 10°C (40°F - 50°F).[6][8]

Disposal Plan

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.

o Cured adhesive can be softened by heating to 204°C (400°F) or above for easier removal.[8]

Workflow and Emergency Procedures
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Caption: Safe handling and emergency response workflow for LORD 410.

KC-410: Acid Cleaner

KC-410 is a heavy-duty liquid acid cleaner designed for removing scale buildup, rust, and other
inorganic soils.[9] It is corrosive and can cause severe skin burns and eye damage.[9]

Personal Protective Equipment (PPE)
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A summary of the essential PPE for handling KC-410 is provided below.

Body Part PPE Item Specifications
) Splash-proof chemical goggles
Eyes/Face Goggles and Face Shield ] i
and a face shield are required.
_ Neoprene™ or rubber gloves
Hands Protective Gloves
are recommended.
) ) Wear suitable protective
Body Protective Clothing _
clothing and rubber boots.
If exposure limits are exceeded
or irritation is experienced,
Respiratory Respirator NIOSH/MSHA approved

respiratory protection should

be worn.

Operational Plan: Handling and Storage

Handling:
» Ventilation: Use only in a well-ventilated area.

 Dilution: Dilute as directed for use. For example, use 2-8 ounces of KC-410 per gallon of hot
water (100°F-140°F).[9]

o Application: Apply the diluted solution using a foaming apparatus or by spraying. Allow it to
dwell on the surface for 5-10 minutes without drying.[9]

e Rinsing: Thoroughly rinse the surface with clean water.[9]
e Hygiene: Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling.[10]
Storage:

» Store in a cool, dry, and well-ventilated place.[11]
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» Keep containers tightly closed.[11]

o Store locked up.[9]

Disposal Plan

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, national, and international regulations.[9]

Workflow and Emergency Procedures
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Caption: Safe handling and emergency response workflow for KC-410.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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